Dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester

• CAS No.: 198979-20-3
• Molecular Formula: C16H32O3
• Molecular Weight: 272.42 g/mol
• IUPAC Name: methyl 3-hydroxy-2,2,3-trimethyldodecanoate
• InChI: InChI=1S/C16H32O3/c1-6-7-8-9-10-11-12-13-16(4,18)15(2,3)14(17)19-5/h18H,6-13H2,1-5H3
• InChI Key: IGZPSQMXOZLTCD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(C)(C(C)(C)C(=O)OC)O

Description

Dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester is a chemical compound with the molecular formula C16H32O3 and a molecular weight of 272.42348 g/mol . This compound is known for its unique structure, which includes a dodecanoic acid backbone with a hydroxyl group and three methyl groups attached, making it a highly branched ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester typically involves the esterification of dodecanoic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to its ester form .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Hydrolysis: This compound can undergo hydrolysis in the presence of an acid or base, leading to the formation of dodecanoic acid and methanol.

Oxidation: The hydroxyl group in the compound can be oxidized to form a ketone or carboxylic acid, depending on the oxidizing agent used.

Substitution: The ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions with water as the solvent.

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Substitution: Nucleophiles such as amines or alcohols can be used under mild conditions.

Major Products Formed

Hydrolysis: Dodecanoic acid and methanol.

Oxidation: Depending on the conditions, products can include ketones or carboxylic acids.

Substitution: Various esters or amides, depending on the nucleophile used.

Scientific Research Applications

Dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Studied for its potential antimicrobial properties and its role in metabolic pathways.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Used in the production of surfactants, lubricants, and plasticizers.

Mechanism of Action

The mechanism of action of dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester involves its interaction with various molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, affecting their structure and function. Additionally, the ester group can undergo hydrolysis, releasing dodecanoic acid, which can interact with cellular membranes and enzymes .

Comparison with Similar Compounds

Similar Compounds

Dodecanoic acid, methyl ester: Similar structure but lacks the hydroxyl and additional methyl groups.

Lauric acid, methyl ester: Another name for dodecanoic acid, methyl ester.

Methyl dodecanoate: Another ester of dodecanoic acid.

Uniqueness

Dodecanoic acid, 3-hydroxy-2,2,3-trimethyl-, methyl ester is unique due to its highly branched structure, which imparts distinct physical and chemical properties.